molecular formula C26H23ClN4O3S B308336 1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone

1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone

Cat. No. B308336
M. Wt: 507 g/mol
InChI Key: WUNSSYWDYRDRFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone is a synthetic compound that has been studied for its potential therapeutic applications. The compound has been synthesized using various methods and has been extensively researched for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by interfering with cellular signaling pathways.
Biochemical and Physiological Effects:
1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone has been found to exhibit various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit the growth of fungi. The compound has also been found to have anxiolytic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone is its potential therapeutic applications. The compound has been found to exhibit various activities that may be useful in the treatment of various diseases. However, one of the limitations of the compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for the research on 1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone. One potential direction is to further investigate the mechanism of action of the compound and identify its molecular targets. Another potential direction is to study the pharmacokinetics and pharmacodynamics of the compound to optimize its dosing and delivery. Additionally, the compound may be further studied for its potential use in combination therapy with other drugs.

Synthesis Methods

The synthesis of 1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone has been achieved using different methods. One of the most common methods involves the reaction of 3-chloro-4-methylphenyl isocyanate with furfuryl amine, followed by the reaction with propyl mercaptan and 2-aminobenzoxazole. The final product is obtained by the reaction of the intermediate with acetic anhydride.

Scientific Research Applications

1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit anticancer, anti-inflammatory, and antifungal activities. The compound has also been studied for its potential use as an anticonvulsant and anxiolytic agent.

properties

Product Name

1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone

Molecular Formula

C26H23ClN4O3S

Molecular Weight

507 g/mol

IUPAC Name

1-[6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-propylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone

InChI

InChI=1S/C26H23ClN4O3S/c1-4-13-35-26-28-24-23(29-30-26)18-7-5-6-8-20(18)31(16(3)32)25(34-24)22-12-11-21(33-22)17-10-9-15(2)19(27)14-17/h5-12,14,25H,4,13H2,1-3H3

InChI Key

WUNSSYWDYRDRFQ-UHFFFAOYSA-N

SMILES

CCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(O4)C5=CC(=C(C=C5)C)Cl)C(=O)C)N=N1

Canonical SMILES

CCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(O4)C5=CC(=C(C=C5)C)Cl)C(=O)C)N=N1

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.